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Compound of Interest

Compound Name: Griseofulvin-d3

Cat. No.: B10821931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Griseofulvin-d3, a deuterated internal standard essential for the accurate quantification of the

antifungal drug Griseofulvin. This document outlines key suppliers, product specifications, and

a detailed experimental protocol for its use in liquid chromatography-mass spectrometry (LC-

MS) applications.

Commercial Availability of Griseofulvin-d3
Griseofulvin-d3 is available from several reputable suppliers of research chemicals and

analytical standards. The following table summarizes the offerings from prominent vendors,

providing a comparative overview of available quantities, catalog numbers, and stated purity

levels. Researchers are advised to contact the suppliers directly for the most current pricing

and availability information.
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Supplier
Catalog
Number(s)

Available
Quantities

Purity Form

Santa Cruz

Biotechnology
sc-211598

Contact for

details

Refer to

Certificate of

Analysis

Solid

LGC Standards TRC-G787503
2.5 mg, 10 mg,

25 mg
Not specified Solid

Cayman

Chemical
33366

500 µg, 1 mg, 5

mg

≥99% deuterated

forms (d1-d3)
Solid

Bertin Bioreagent 33366
500 µg, 1 mg, 5

mg
Not specified Solid

Pharmaffiliates PA STI 046050
Contact for

details
Not specified Solid

Sigma-Aldrich

(Cerilliant®)
G-038 1 mL ampule

1 mg/mL in

acetonitrile
Solution

Mechanism of Action: Disruption of Fungal Mitosis
Griseofulvin exerts its antifungal activity by disrupting the process of mitosis in susceptible

dermatophytes. The drug specifically targets tubulin, a protein that polymerizes to form

microtubules. These microtubules are critical components of the mitotic spindle, which is

responsible for the segregation of chromosomes during cell division. By binding to tubulin,

Griseofulvin inhibits the formation and function of the mitotic spindle, leading to an arrest of the

cell cycle in the metaphase stage and ultimately preventing fungal cell proliferation.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17196449/
https://www.researchgate.net/publication/6605260_Electrospray_ionization_LC-MSMS_validated_method_to_quantify_griseofulvin_in_human_plasma_and_its_application_to_bioequivalence_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Cell

Griseofulvin

Tubulin Dimers
(α and β subunits)

Binds to
Microtubule Polymerization

Inhibits

Polymerizes to form
Mitotic Spindle FormationEssential for Metaphase ArrestDisruption leads to Inhibition of Fungal Cell DivisionResults in

Click to download full resolution via product page

Caption: Signaling pathway of Griseofulvin's antifungal action.

Experimental Protocol: Quantification of
Griseofulvin in Plasma using LC-MS/MS
This section provides a detailed methodology for the quantification of Griseofulvin in plasma

samples using Griseofulvin-d3 as an internal standard.

1. Materials and Reagents:

Griseofulvin analytical standard

Griseofulvin-d3 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (or other relevant biological matrix)

2. Preparation of Stock and Working Solutions:
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Griseofulvin Stock Solution (1 mg/mL): Accurately weigh and dissolve Griseofulvin in

methanol.

Griseofulvin-d3 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Griseofulvin-d3 in methanol.

Working Solutions: Prepare serial dilutions of the Griseofulvin stock solution in methanol to

create calibration standards. Prepare a working solution of Griseofulvin-d3 in methanol.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 200 µL

of acetonitrile containing the Griseofulvin-d3 internal standard.

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate Griseofulvin from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL
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Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Griseofulvin: Monitor the transition of the precursor ion to a specific product ion (e.g.,

m/z 353.1 → 215.1).

Griseofulvin-d3: Monitor the transition of the precursor ion to a specific product ion

(e.g., m/z 356.1 → 218.1).

Optimize other MS parameters such as collision energy and declustering potential for

maximum signal intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Griseofulvin to Griseofulvin-
d3 against the concentration of the calibration standards.

Determine the concentration of Griseofulvin in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Caption: Experimental workflow for Griseofulvin quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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griseofulvin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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